molecular formula C13H17NO3 B5034094 N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Cat. No.: B5034094
M. Wt: 235.28 g/mol
InChI Key: RTAACTHEFJTDIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention from researchers due to its potential applications in scientific research. This compound is commonly referred to as BDB and is used in various fields of study, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several potential applications in scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it is used as a lead compound for developing novel drugs. BDB has been found to exhibit potent analgesic, anticonvulsant, and antidepressant effects, making it a promising candidate for developing new drugs for the treatment of various neurological disorders.

Mechanism of Action

The mechanism of action of N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood. However, studies have suggested that BDB may act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. BDB has been found to increase the release of these neurotransmitters, leading to its analgesic, anticonvulsant, and antidepressant effects.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. Studies have shown that BDB can increase the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. This increase in neurotransmitter levels is responsible for the analgesic, anticonvulsant, and antidepressant effects of BDB.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has several advantages and limitations for lab experiments. One of the significant advantages of using BDB in lab experiments is that it exhibits potent analgesic, anticonvulsant, and antidepressant effects, making it a promising candidate for developing new drugs for the treatment of various neurological disorders. However, one of the limitations of using BDB in lab experiments is its complex synthesis process, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research on N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One of the significant future directions is to further investigate the mechanism of action of BDB to gain a better understanding of its effects on neurotransmitter systems in the brain. Another future direction is to develop new drugs based on the structure of BDB that exhibit potent analgesic, anticonvulsant, and antidepressant effects. Additionally, further research is needed to determine the safety and efficacy of BDB in humans, which can lead to its potential use as a therapeutic agent in the future.
Conclusion:
This compound is a promising compound that has several potential applications in scientific research. Its potent analgesic, anticonvulsant, and antidepressant effects make it a promising candidate for developing new drugs for the treatment of various neurological disorders. Further research is needed to fully understand the mechanism of action of BDB and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(tert-butyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a complex process that involves several steps. The most commonly used method for synthesizing this compound is through the reaction of 3,4-methylenedioxyphenylacetic acid with tert-butylamine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified through various chromatographic techniques to obtain the final product.

Properties

IUPAC Name

N-tert-butyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17NO3/c1-13(2,3)14-12(15)11-8-16-9-6-4-5-7-10(9)17-11/h4-7,11H,8H2,1-3H3,(H,14,15)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RTAACTHEFJTDIJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)NC(=O)C1COC2=CC=CC=C2O1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

235.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.